Cas no 196399-02-7 (2-Butenoic acid,3-hydroxy-, propyl ester)

196399-02-7 structure
Product name:2-Butenoic acid,3-hydroxy-, propyl ester
2-Butenoic acid,3-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid,3-hydroxy-, propyl ester
- 2-Butenoic acid, 3-hydroxy-, propyl ester (9CI)
- 2-Butenoic acid,3-hydroxy-,propyl ester(9ci)
- 196399-02-7
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- Inchi: InChI=1S/C7H12O3/c1-3-4-10-7(9)5-6(2)8/h5,8H,3-4H2,1-2H3/b6-5+
- InChI Key: MNZFLFPWVQKJIH-AATRIKPKSA-N
- SMILES: CCCOC(/C=C(/O)\C)=O
Computed Properties
- Exact Mass: 144.07866
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Butenoic acid,3-hydroxy-, propyl ester Related Literature
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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